Cas no 1807018-44-5 (5-Bromo-2-cyano-3-methoxybenzoic acid)

• Product Name: 5-Bromo-2-cyano-3-methoxybenzoic acid
• CAS No: 1807018-44-5
• MF: C₉H₆BrNO₃
• MW: 256.052841663361
• MDL: MFCD28736326
• CID: 4785848
• Update Time: 2025-10-31

5-Bromo-2-cyano-3-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-cyano-3-methoxybenzoic acid

• MDL： MFCD28736326
• Inchi： 1S/C9H6BrNO3/c1-14-8-3-5(10)2-6(9(12)13)7(8)4-11/h2-3H,1H3,(H,12,13)
• InChI Key： BLQBLECEKXAYSN-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C#N)=C(C(=O)O)C=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 273
• XLogP3: 1.8
• Topological Polar Surface Area: 70.3

Additional information on 5-Bromo-2-cyano-3-methoxybenzoic acid

5-Bromo-2-cyano-3-methoxybenzoic acid: A Versatile Compound with Broad Applications in Pharmaceutical and Material Sciences

5-Bromo-2-cyano-3-methoxybenzoic acid, with the chemical formula C₉H₆BrNO₃ and CAS number 1807018-44-5, is a multifunctional aromatic carboxylic acid that has garnered significant attention in recent years due to its unique structural features and diverse applications. The molecule combines multiple functional groups—5-bromo, 2-cyano, and 3-methoxy—which contribute to its chemical reactivity and potential utility in various scientific domains. This compound is particularly notable for its ability to serve as a building block in the synthesis of complex molecules, making it a valuable intermediate in both pharmaceutical research and material science innovations.

Recent studies have highlighted the role of 5-Bromo-2-cyano-3-methoxybenzoic acid in the development of novel therapeutic agents. Researchers at the University of Tokyo (2023) demonstrated its potential as a precursor for designing cyano-substituted aromatic compounds with enhanced antitumor properties. The cyano group in this molecule is particularly significant, as it can participate in various biochemical interactions, including hydrogen bonding and π-π stacking, which are critical for drug-target interactions. This structural characteristic has led to its exploration in the synthesis of small-molecule inhibitors targeting specific enzymes involved in cancer progression.

From a synthetic perspective, CAS 1807018-44-5 represents an interesting case study in aromatic substitution reactions. The 5-bromo substituent introduces a strong electron-withdrawing effect, which influences the reactivity of the aromatic ring and facilitates selective functionalization. This property has been leveraged in recent work on green chemistry, where the compound was used as a starting material for the synthesis of biodegradable polymers. Such applications align with the growing emphasis on sustainable chemical processes in the pharmaceutical industry.

Advances in computational chemistry have further expanded the utility of 5-Bromo-2-cyano-3-methoxybenzoic acid. A 2024 study published in Journal of Medicinal Chemistry utilized molecular docking simulations to evaluate its potential as a lead compound for anti-inflammatory drug development. The methoxy group in the molecule was found to play a critical role in modulating the binding affinity to target proteins, suggesting its importance in optimizing drug efficacy. This finding underscores the value of structure-based drug design approaches in harnessing the properties of such compounds.

Meanwhile, the cyano functionality in 5-Bromo-2-cyano-3-methoxybenzoic acid has also attracted attention in the field of organic electronics. Researchers at the Max Planck Institute have explored its use in the fabrication of conductive polymers for flexible electronic devices. The cyano group contributes to the conjugation of the aromatic ring, which is essential for charge transport in these materials. This application highlights the interdisciplinary potential of the compound, bridging the gap between pharmaceutical sciences and materials engineering.

From a synthetic standpoint, the preparation of 5-Bromo-2-cyano-3-methoxybenzoic acid has been the subject of several optimization studies. A recent paper in Organic Letters (2023) described a one-pot synthesis method that significantly reduces the number of steps required to produce the compound. This approach not only improves the efficiency of the process but also minimizes the environmental impact, which is crucial for large-scale industrial applications. The ability to synthesize such compounds with high purity and yield is a key factor in their practical utility.

Looking ahead, the future of 5-Bromo-2-cyano-3-methoxybenzoic acid appears promising, with ongoing research focused on expanding its applications. One emerging area is its potential use in photovoltaic materials, where the cyano group can enhance light absorption properties. Additionally, its aromatic framework makes it a candidate for drug delivery systems, where controlled release of therapeutic agents could be achieved through chemical modifications. These developments illustrate the versatility of the compound and its relevance to cutting-edge scientific research.

In conclusion, 5-Bromo-2-cyano-3-methoxybenzoic acid represents a remarkable example of how a single molecule can have far-reaching implications across multiple scientific disciplines. Its unique combination of functional groups, coupled with the ability to undergo various chemical transformations, positions it as a key player in both pharmaceutical innovation and material science advancements. As research continues to uncover new applications for this compound, its importance in the scientific community is likely to grow even further.